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Compound of Interest

Compound Name: Pentafluorophenyl trifluoroacetate

Cat. No.: B089172

An In-depth Technical Guide to the Safety, Handling, and Storage of Pentafluorophenyl
Trifluoroacetate

Introduction

Pentafluorophenyl trifluoroacetate (CAS No. 14533-84-7), also known as trifluoroacetic acid
pentafluorophenyl ester, is a specialized fluorinated compound utilized in organic synthesis,
pharmaceutical development, and materials science.[1][2] Its unique structure enhances
reactivity and stability, making it a valuable reagent for synthesizing other fluorinated
compounds, acylating and coupling peptides, and creating fluorinated polymers.[1][2][3] Given
its hazardous properties, a thorough understanding of its safety, handling, and storage is critical
for researchers, scientists, and drug development professionals. This guide provides a
comprehensive overview of best practices to ensure safe laboratory operations.

Physical and Chemical Properties

Pentafluorophenyl trifluoroacetate is a colorless to slightly yellow liquid that is sensitive to
moisture.[1][2][4][5] Its key physical and chemical properties are summarized below.
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Property Value Source(s)
Molecular Formula CsFsO2 (1161718l
Molecular Weight 280.07 g/mol [61[71[8]
Appearance Colorless liquid [1119]
Boiling Point 122-125 °C [31[41[6]
Melting Point 3-4°C [2][3][4]1[6]
Density 1.63 - 1.644 g/mL at 25 °C [11[31[41[6]
Flash Point 52 °C (125.6 °F) - closed cup [6]119]
Refractive Index 1.3670 - 1.3710 (at 20°C) [1][3][2][6]

Soluble in many organic
Solubility solvents; moisture sensitive.[2]
[4][10]

Hazard Identification and Classification

This chemical is classified as a flammable liquid and vapor that causes skin irritation, serious
eye irritation, and may cause respiratory irritation.[6][7][8]

GHS Classification

The Globally Harmonized System (GHS) classification for Pentafluorophenyl trifluoroacetate
is consistent across multiple safety data sheets.
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Hazard Class Category Hazard Statement Pictogram
o H226: Flammable

Flammable Liquids Category 3 o GHSO02 (Flame)
liquid and vapor

Skin H315: Causes skin GHSO07 (Exclamation

) o Category 2 S
Corrosion/Irritation irritation Mark)
Serious Eye H319: Causes serious  GHSO07 (Exclamation
o Category 2A o
Damage/Eye Irritation eye irritation Mark)
Specific Target Organ )
o ] H335: May cause GHSO07 (Exclamation

Toxicity (Single Category 3 ) o
respiratory irritation Mark)

Exposure)

Source:[6][7][8]

The signal word for this chemical is Warning.[6][7][8][10]

Precautionary Statements

Key precautionary statements include, but are not limited to:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[6][10][11][12]

o P233: Keep container tightly closed.[6][10][12]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][7][10][11]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][10][11]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[6][10]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6][7][10]

e P403+P235: Store in a well-ventilated place. Keep cool.[6][11][12]
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Safe Handling Procedures

Proper handling is essential to minimize exposure and risk.

General Handling Protocols

o Ventilation: Use only outdoors or in a well-ventilated area.[6][11] Ensure that eyewash
stations and safety showers are close to the workstation.[13]

« Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[10][11]
[13] Use only non-sparking tools and take precautionary measures against static discharge.
[6][11][12][13] All lines and equipment should be earthed.[11]

e Personal Contact: Avoid all personal contact, including inhalation of vapors.[11] Do not get in
eyes, on skin, or on clothing.[13]

e Hygiene: Wash hands and skin thoroughly after handling.[6][10][11] Do not eat, drink, or
smoke when handling this product.[11] Contaminated work clothing should be laundered
separately before reuse.[6][11]

Personal Protective Equipment (PPE)

Selection of appropriate PPE is critical. The following equipment is recommended:

o Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166
or NIOSH-approved standards.[7][13] A face shield may also be necessary.[13]

» Skin Protection: Wear appropriate protective gloves (e.g., impervious clothing) and clothing
to prevent skin exposure.[7][13] Gloves must be inspected before use and disposed of
properly after use.[7]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[13] A respirator with a
type ABEK (EN14387) filter is recommended.[10]
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Start: Handling
Pentafluorophenyl
Trifluoroacetate

Is work area well-ventilated
(e.g., fume hood)?

Minimum Required PPE:
- Safety Glasses with Side Shields
- Lab Coat
- Chemical-Resistant Gloves

A

Is there a risk of splashing?

No

Add Face Shield

Are vapors/aerosols generated
or ventilation inadequate?

Use Approved Respirator
(e.g., Type ABEK filter)

Proceed with Handling

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.
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Storage Requirements

Proper storage is crucial to maintain chemical integrity and prevent hazardous situations.

: - onditi |

Parameter Recommendation Source(s)
Keep cool. Store in a

Temperature ) [112]e111]
refrigerator at 2-8°C or 0-8°C.
Store under an inert

Atmosphere atmosphere. Keep container [10][14]
tightly closed in a dry place.

o Store in a well-ventilated

Ventilation [6][10][11]

place.
N Store away from heat, sparks,

Ignition Sources [10][11]
and open flames.
Store in original containers in

Container an approved flammable liquid [11]

storage area.

Incompatible Materials

Avoid contact with the following materials to prevent hazardous reactions:

Strong bases[13]

Water/Moisture[2][7][10][13]

Strong oxidizing agents[7][9][13]

Acids, Acid chlorides, Acid anhydrides|[7]
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Strong Oxidizing

Agents Strong Bases

Pentafluorophenyl

Trifluoroacetate

Acids & Acid

Water / Moisture Anhydrides/Chlorides

Click to download full resolution via product page
Caption: Chemical incompatibility chart.

Emergency Procedures

In the event of an emergency, follow these established protocols.

First Aid Measures

Immediate action is required in case of exposure. Always consult a physician and show them
the safety data sheet.[6][7]

 Inhalation: Move the person to fresh air.[6][10] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[6] Call a poison center or doctor if you feel unwell.[6]
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» Skin Contact: Immediately remove all contaminated clothing.[6][10] Flush skin with running
water for at least 15 minutes.[6] Seek medical attention if irritation occurs or persists.[6][11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6][11] Remove contact lenses if present and
easy to do.[6][10] Seek immediate medical attention from an ophthalmologist.[10][11]

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
[7] Rinse mouth with water and then drink plenty of water (two glasses at most).[7][10]
Consult a physician.[7][10]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[6][7]

e Specific Hazards: The substance is a flammable liquid and vapor.[6][11] Vapors may form
explosive mixtures with air and can travel to a source of ignition and flash back.[11][13]
Containers may explode when heated.[11][13]

e Hazardous Combustion Products: Combustion may produce carbon monoxide (CO), carbon
dioxide (CO2), and hydrogen fluoride.[11][13]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[10][13]

Accidental Release Measures (Spills)

For any spill, ensure adequate ventilation and remove all sources of ignition.[10][11] Avoid
breathing vapors and prevent the substance from entering drains.[7][10][11]

Spill Cleanup Protocol:
o Evacuate: Alert personnel and evacuate non-essential individuals from the spill area.[15][16]
o Control Ignition Sources: Remove all ignition sources (flames, sparks, hot surfaces).[11][15]

o Ventilate: Ensure the area has adequate, explosion-proof ventilation.[15]
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Containment: Cover drains and contain the spill using absorbent materials like vermiculite,
dry sand, or commercial sorbents.[11][15][17] Work from the outside of the spill inward to
prevent spreading.[17]

Absorption: Absorb the spilled liquid with an inert, non-combustible material.[15]

Collection: Use non-sparking tools to collect the absorbed material and residues.[11] Place
the material into a suitable, closed, and labeled container for disposal.[7][11][15]

Decontamination: Clean the affected area thoroughly with a mild detergent solution and
water.[15][16]

Disposal: Dispose of the container and its contents as hazardous waste through an
approved disposal plant.[6][11]
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1. Alert Personnel &
Evacuate Immediate Area

'

2. Remove All Ignition Sources
(Flames, Sparks, Heat)

'

3. Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

'

4. Contain the Spill
(Use absorbent socks around the perimeter)

'

5. Absorb the Material
(Cover with vermiculite, sand, or pads)

'

6. Collect Residue
(Use non-sparking tools)

'

7. Place in Labeled Waste Container

'

8. Decontaminate Spill Area

9. Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Step-by-step workflow for minor spill response.
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Stability and Reactivity

Understanding the chemical's stability is key to safe storage and handling.

Parameter Description Source(s)

Vapor/air mixtures can be
Reactivity explosive with intense [9]

warming.

Stable under recommended
) N storage conditions (room
Chemical Stability ) [71[9]1[10]
temperature, dry, inert

atmosphere).

. ] Heat, flames, sparks, ignition
Conditions to Avoid _ [71[9][13]
sources, and moisture.

Strong oxidizing agents, strong
Incompatible Materials bases, water, acids, acid [71197[13]
chlorides, and acid anhydrides.

In case of fire, may produce
Hazardous Decomposition carbon monoxide, carbon [11][13]
dioxide, and hydrogen fluoride.

Disposal Considerations

Dispose of unused product and contaminated packaging in accordance with local, state, and
federal regulations.[6][11] It is recommended to contact a licensed professional waste disposal
service.[7] The material may be burned in a chemical incinerator equipped with an afterburner
and scrubber, but extreme care must be taken due to its flammability.[7] Do not empty into
drains.[7][10]

Conclusion

Pentafluorophenyl trifluoroacetate is a valuable but hazardous chemical. Strict adherence to
the safety, handling, and storage protocols outlined in this guide is imperative to mitigate risks.
By understanding its properties, wearing appropriate PPE, using proper engineering controls,
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and being prepared for emergencies, researchers can handle this compound safely and
effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089172#safety-handling-and-storage-of-
pentafluorophenyl-trifluoroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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